![molecular formula C18H25NO3 B7351991 N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-4-(oxan-4-yl)butanamide](/img/structure/B7351991.png)
N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-4-(oxan-4-yl)butanamide
Overview
Description
N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-4-(oxan-4-yl)butanamide is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic compound that is used in various research studies to investigate its mechanism of action, biochemical and physiological effects, and future directions for its use.
Mechanism of Action
The mechanism of action of N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-4-(oxan-4-yl)butanamide involves the inhibition of specific enzymes and protein-protein interactions. It binds to the target protein and disrupts its function, leading to the inhibition of the biological process.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-cancer properties, and it can also modulate the immune system.
Advantages and Limitations for Lab Experiments
The advantages of using N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-4-(oxan-4-yl)butanamide in lab experiments include its ability to selectively inhibit specific biological processes, its synthetic nature, and its availability. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are various future directions for the use of N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-4-(oxan-4-yl)butanamide in scientific research. These include its potential use in developing new therapies for various diseases such as cancer, inflammation, and autoimmune disorders. It can also be used to investigate the role of specific proteins and enzymes in various biological processes, leading to a better understanding of these processes.
In conclusion, this compound is a synthetic compound that has various applications in scientific research. Its mechanism of action, biochemical and physiological effects, and future directions for its use are important areas of investigation that can lead to new therapies and a better understanding of biological processes.
Synthesis Methods
The synthesis method of N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-4-(oxan-4-yl)butanamide involves the reaction of 2-hydroxyindan-1-one with 4-(oxan-4-yl)butanoyl chloride in the presence of a base. The resulting compound is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-4-(oxan-4-yl)butanamide has various applications in scientific research. It is used as a tool compound to investigate the mechanism of action of various biological processes such as protein-protein interactions, enzyme inhibition, and cellular signaling pathways.
properties
IUPAC Name |
N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-4-(oxan-4-yl)butanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO3/c20-17(7-3-4-13-8-10-22-11-9-13)19-16-12-14-5-1-2-6-15(14)18(16)21/h1-2,5-6,13,16,18,21H,3-4,7-12H2,(H,19,20)/t16-,18-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKFSVDHSEAPACY-WMZOPIPTSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CCCC(=O)NC2CC3=CC=CC=C3C2O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCC1CCCC(=O)N[C@H]2CC3=CC=CC=C3[C@@H]2O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-2-morpholin-4-ylpyridine-3-carboxamide](/img/structure/B7351910.png)
![5-(1-ethylpyrazol-4-yl)-N-[(1R,2R)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-1H-pyrazole-4-carboxamide](/img/structure/B7351933.png)
![N-[(1R,2R)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-3-(4-hydroxy-2-methyl-6-oxopyridin-1-yl)propanamide](/img/structure/B7351939.png)
![2-(3-acetamidophenyl)-N-[(1R,2R)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]acetamide](/img/structure/B7351941.png)
![N-[(1R,2R)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-2-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetamide](/img/structure/B7351946.png)
![N-[(1R,2R)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-4-methyl-3-oxo-1,4-benzoxazine-6-carboxamide](/img/structure/B7351953.png)
![N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-2-(oxan-4-yl)pyrazole-3-carboxamide](/img/structure/B7351971.png)
![N-[(1R,2R)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-1-methyl-3-(oxan-4-yl)pyrazole-4-carboxamide](/img/structure/B7351976.png)
![3-cyclopentyl-N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-1,2-oxazole-4-carboxamide](/img/structure/B7351981.png)
![2-(cyclopropylmethyl)-N-[(1S,2S)-1-hydroxy-2,3-dihydro-1H-inden-2-yl]-1H-imidazo[4,5-b]pyridine-7-carboxamide](/img/structure/B7351985.png)
![1-[(3aR,6aR)-3,3-dimethyl-2,3a,4,5,6,6a-hexahydrocyclopenta[b]pyrrol-1-yl]-3-(4-methylsulfonylphenyl)propan-1-one](/img/structure/B7351990.png)
![1-[(3aS,6aS)-3,3-dimethyl-2,3a,4,5,6,6a-hexahydrocyclopenta[b]pyrrol-1-yl]-3-(3-methoxy-1,2-oxazol-5-yl)propan-1-one](/img/structure/B7352001.png)
![1-[(3aR,6aR)-3,3-dimethyl-2,3a,4,5,6,6a-hexahydrocyclopenta[b]pyrrol-1-yl]-3-(2H-triazol-4-yl)propan-1-one](/img/structure/B7352008.png)
![[(3aR,6aR)-3,3-dimethyl-2,3a,4,5,6,6a-hexahydrocyclopenta[b]pyrrol-1-yl]-[1-(3-fluorophenyl)-4-hydroxypyrazol-3-yl]methanone](/img/structure/B7352009.png)